Cas no 2091550-00-2 ((3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 2091550-00-2
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5045046
• Update Time: 2025-07-22

(3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine
• (5-phenyl-2-prop-2-ynylpyrazol-3-yl)methanamine
• (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine

• Inchi： 1S/C13H13N3/c1-2-8-16-12(10-14)9-13(15-16)11-6-4-3-5-7-11/h1,3-7,9H,8,10,14H2
• InChI Key： IGCFOMQFRMTQFF-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(CN)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Additional information on (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine

Introduction to (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine and Its Significance in Modern Chemical Research

(3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine, with the CAS number 2091550-00-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative combines a phenyl ring, an alkyne moiety, and a pyrazole scaffold, making it a structurally intriguing molecule with potential applications in drug discovery and material science. The unique combination of these functional groups imparts distinct chemical properties that make this compound a valuable candidate for further investigation.

The molecular structure of (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine consists of a pyrazole ring substituted at the 5-position with a methanamine group, which is further connected to a propargyl group. The presence of the propargyl (-C≡CH) group introduces reactivity that can be exploited in various synthetic pathways, while the phenyl ring provides additional opportunities for interaction with biological targets. This compound's architecture is reminiscent of many biologically active molecules, suggesting that it may exhibit pharmacological properties worthy of exploration.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are known for their role as scaffolds in medicinal chemistry, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The addition of aromatic rings and alkynes to the pyrazole core can modulate its pharmacokinetic profile and enhance its binding affinity to biological targets. The specific arrangement of functional groups in (3-Phenyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-yl)methanamine makes it a promising candidate for further study in this context.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The alkyne functionality allows for further derivatization through reactions such as Sonogashira coupling, which can be used to introduce additional aromatic or heterocyclic moieties. This flexibility makes (3-Phenyl-1-(prop-2-yn-1-yll)-1H-pyrazol-yll)methanamine a versatile intermediate in synthetic chemistry, particularly for the development of novel therapeutic agents.

Recent studies have begun to explore the biological activity of related pyrazole derivatives, providing insights into the potential therapeutic applications of compounds like (3 Phenyl 1 (prop 2 yn 1 yl) 1H Pyrazol 5 yl) Methanamine. For instance, some pyrazole-based molecules have shown promise as kinase inhibitors, which are critical in cancer therapy. The unique structural features of this compound may enable it to interact with kinase enzymes or other therapeutic targets in ways that conventional drugs cannot. This opens up new avenues for research into targeted therapies and personalized medicine.

The synthesis of (3 Phenyl 1 (prop 2 yn 1 yl) 1H Pyrazol 5 yl) Methanamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in incorporating the propargyl group and other functional moieties into the pyrazole core. These methods allow chemists to tailor the molecular structure with greater control than ever before, enabling the exploration of new chemical space.

The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical research. For example, its unique electronic properties make it a candidate for use in organic electronics and materials science. Pyrazole derivatives have been investigated for their ability to act as ligands in coordination chemistry, where they can form stable complexes with metal ions. These complexes may find applications in catalysis or as sensors for environmental pollutants.

In conclusion, (3 Phenyl 1 (prop 2 yn 1 yl) 1H Pyrazol 5 yl) Methanamine represents an exciting opportunity for researchers in both academic and industrial settings. Its complex structure and diverse functional groups make it a rich target for synthetic exploration, while its potential biological activities suggest promising applications in drug discovery. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in developing new treatments and materials that address global challenges.